2-Ethoxy-4-(4-propylpiperazin-1-yl)aniline trihydrochloride

• IUPAC Name: 2-ethoxy-4-(4-propylpiperazin-1-yl)aniline;trihydrochloride
• InChI: InChI=1S/C15H25N3O.3ClH/c1-3-7-17-8-10-18(11-9-17)13-5-6-14(16)15(12-13)19-4-2;;;/h5-6,12H,3-4,7-11,16H2,1-2H3;3*1H
• InChI Key: JDAKGCUBGUECMC-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)C2=CC(=C(C=C2)N)OCC.Cl.Cl.Cl
• Molecular Formula: C15H28Cl3N3O
• Molecular Weight: 372.8 g/mol

Description

2-Ethoxy-4-(4-propylpiperazin-1-yl)aniline trihydrochloride, also known as A-366, is a chemical compound that has been extensively studied for its potential use as a research tool in the field of neuroscience. This compound has shown promising results in various studies, which have led to its increased use in scientific research.

Scientific Research Applications

Src Kinase Inhibition

A study discusses the optimization of 4-phenylamino-3-quinolinecarbonitriles as potent inhibitors of Src kinase activity. These compounds, including analogs with modifications at the aniline moiety, demonstrated significant inhibitory effects on Src kinase activity and Src-mediated cell proliferation. Such compounds are of interest in cancer research due to the role of Src kinase in tumor growth and metastasis (Boschelli et al., 2001).

Antimicrobial Activity

Research into eperezolid-like molecules, which include aniline derivatives similar to 2-Ethoxy-4-(4-propylpiperazin-1-yl)aniline, has revealed their high anti-Mycobacterium smegmatis activity. These findings highlight the potential of such compounds in developing new antimicrobial agents, especially against bacteria that are difficult to treat (Yolal et al., 2012).

Antihypertensive and Antiarrhythmic Effects

A study on the synthesis and characterization of new 3-(4-arylpiperazin-1-yl)-2-hydroxypropyl 4-propoxybenzoates and their hydrochloride salts revealed potential dual antihypertensive agents. The research indicates the significance of the arylpiperazine moiety and its hydrochloride salts in modulating blood pressure and heart rhythm, suggesting possible applications for 2-Ethoxy-4-(4-propylpiperazin-1-yl)aniline trihydrochloride in cardiovascular research (Marvanová et al., 2016).

Antidepressant and Anxiolytic Effects

Another study focused on dual 5-HT1A and 5-HT7 antagonists derived from phenylpiperazine derivatives, which showed potent antidepressant-like and anxiolytic-like effects in animal models. This research underscores the therapeutic potential of compounds with the phenylpiperazine structure in treating mood disorders (Pytka et al., 2015).